Cas no 15190-13-3 ((4-Methoxy-phenyl)-morpholin-4-yl-acetonitrile)

• Product Name: (4-Methoxy-phenyl)-morpholin-4-yl-acetonitrile
• CAS No: 15190-13-3
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• MDL: MFCD00023356
• CID: 181223
• PubChem ID: 85814
• Update Time: 2025-04-23

(4-Methoxy-phenyl)-morpholin-4-yl-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Morpholineacetonitrile,a-(4-methoxyphenyl)-
• 2-(4-METHOXYPHENYL)-2-(MORPHOLIN-4-YL)ACETONITRILE
• 2-(4-methoxyphenyl)-2-morpholin-4-ylacetonitrile
• 2-(4-Methoxyphenyl)-2-morpholino-acetonitrile
• alpha-(4-methoxyphenyl)morpholine-4-acetonitrile
• (+-)-4-[cyano-(N-morpholino)methyl]anisole
• (4-methoxyphenyl)(morpholin-4-yl)acetonitrile
• (4-Methoxy-phenyl)-morpholin-4-yl-acetonitrile
• (4-Methoxy-phenyl)-morpholino-acetonitril
• 1-(4-methoxyphenyl)-1-morpholinoacetonitrile
• AC1L3A9T
• AC1Q49ZJ
• AC1Q49ZK
• AC1Q4QNF
• NSC163359
• SureCN7328074
• 4-Methoxyphenylmorpholinoacetonitrile
• Morpholino(4-methoxyphenyl)acetonitrile
• (p-Methoxyphenyl)(morpholino)acetonitrile
• α-(4-Methoxyphenyl)-4-morpholineacetonitrile
• 2-Morpholino-2-(4-methoxyphenyl)acetonitrile
• ALPHA-(4-METHOXYPHENYL)-4-MORPHOLINEACETONITRILE
• alpha-(4-Morpholino)-4-methoxyphenylacetonitrile
• 2-(4-methoxyphenyl)-2-morpholinoacetonitrile
• MLS000527073
• CHEMBL1491522
• 5H-065
• NSC 163359
• EN300-131802
• CS-10032
• 15190-13-3
• AKOS016088648
• NS00052267
• NCGC00245201-01
• HMS2174H16
• SMR000117547
• SCHEMBL7328074
• EINECS 239-245-5
• BAS 00890354
• MFCD00023356
• NSC-163359
• DTXSID601257478
• AKOS000620463
• AG-690/12868902
• (4-methoxyphenyl)(4-morpholinyl)acetonitrile
• I+/--(4-Methoxyphenyl)-4-morpholineacetonitrile

• MDL： MFCD00023356
• Inchi： 1S/C13H16N2O2/c1-16-12-4-2-11(3-5-12)13(10-14)15-6-8-17-9-7-15/h2-5,13H,6-9H2,1H3
• InChI Key： FFBHHRZLHWDGQN-UHFFFAOYSA-N
• SMILES： O1CCN(C(C#N)C2C=CC(=CC=2)OC)CC1

Computed Properties

• Exact Mass: 232.12128
• Monoisotopic Mass: 232.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.5A^2
• XLogP3: 1.3

Experimental Properties

• Color/Form: NA
• Density: 1.152
• Boiling Point: 352.7°Cat760mmHg
• Flash Point: 167.1°C
• Refractive Index: 1.548
• PSA: 45.49

(4-Methoxy-phenyl)-morpholin-4-yl-acetonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (4-Methoxy-phenyl)-morpholin-4-yl-acetonitrile

4-Morpholineacetonitrile, α-(4-methoxyphenyl)- (CAS No. 15190-13-3): A Versatile Chemical Intermediate with Broad Applications

4-Morpholineacetonitrile, α-(4-methoxyphenyl)- (CAS No. 15190-13-3) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, characterized by its unique morpholine and methoxyphenyl functional groups, serves as a crucial intermediate in the synthesis of various high-value chemicals. Its molecular structure, which combines a nitrile group with a morpholine ring, makes it highly reactive and adaptable for diverse chemical transformations.

The growing demand for 4-Morpholineacetonitrile derivatives in drug discovery and material science has positioned this compound as a focal point for research and development. Recent trends in green chemistry and sustainable synthesis have further highlighted its potential, as researchers explore eco-friendly methods to produce and utilize this intermediate. With the rise of AI-driven drug design and computational chemistry, the role of α-(4-methoxyphenyl)-4-morpholineacetonitrile in virtual screening and molecular modeling has become increasingly prominent.

One of the key applications of CAS 15190-13-3 lies in the pharmaceutical sector, where it acts as a building block for the synthesis of bioactive molecules. Its morpholine moiety is particularly valuable in designing compounds with enhanced pharmacokinetic properties, such as improved solubility and bioavailability. Additionally, the methoxyphenyl group contributes to the compound's ability to interact with biological targets, making it a popular choice for developing central nervous system (CNS) drugs and anti-inflammatory agents.

In the field of agrochemicals, 4-Morpholineacetonitrile, α-(4-methoxyphenyl)- has shown promise as an intermediate for producing novel pesticides and herbicides. Its structural features enable the creation of compounds with selective activity against pests while minimizing environmental impact. This aligns with the current industry focus on sustainable agriculture and reduced chemical footprints, addressing concerns raised by environmentally conscious consumers and regulatory bodies alike.

The compound's versatility extends to material science, where it serves as a precursor for advanced polymers and functional materials. Researchers have utilized α-(4-methoxyphenyl)-4-morpholineacetonitrile to develop smart materials with responsive properties, such as pH-sensitive coatings and temperature-responsive polymers. These innovations cater to the growing demand for smart packaging and controlled-release systems in various industries.

From a synthetic chemistry perspective, 4-Morpholineacetonitrile derivatives offer numerous advantages. The nitrile group provides an excellent handle for further functionalization, allowing chemists to create diverse molecular architectures through straightforward transformations. Recent advancements in catalytic processes have made the production of CAS 15190-13-3 more efficient and cost-effective, addressing the pharmaceutical industry's need for scalable synthetic routes.

Quality control and analytical characterization of 4-Morpholineacetonitrile, α-(4-methoxyphenyl)- have become increasingly sophisticated with the adoption of modern techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound meets the stringent purity requirements of end-use applications, particularly in pharmaceutical formulations where impurity profiles are critically important.

The market dynamics surrounding 15190-13-3 reflect broader trends in fine chemicals and pharmaceutical intermediates. With the increasing outsourcing of chemical synthesis to specialized manufacturers, reliable suppliers of α-(4-methoxyphenyl)-4-morpholineacetonitrile are in high demand. This has led to improved supply chain transparency and the development of more robust quality assurance protocols throughout the industry.

Looking ahead, the future of 4-Morpholineacetonitrile, α-(4-methoxyphenyl)- appears bright, with potential applications emerging in bioconjugation chemistry and prodrug design. As the pharmaceutical industry continues to explore targeted therapies and personalized medicine approaches, the unique properties of this compound may unlock new possibilities in drug development. Furthermore, its role in green chemistry initiatives positions it as a compound of interest for researchers focused on sustainable chemical processes.

For researchers and industry professionals seeking detailed technical information about CAS No. 15190-13-3, comprehensive data sheets and analytical reports are available from reputable chemical suppliers. These resources typically include specifications regarding purity, solubility characteristics, and recommended storage conditions, ensuring proper handling and optimal performance in various applications.